Cas no 1622217-35-9 (2,5-Difluoropyridine-4-boronic acid, pinacol estser)

• Product Name: 2,5-Difluoropyridine-4-boronic acid, pinacol estser
• CAS No: 1622217-35-9
• MF: C₁₁H₁₄BF₂NO₂
• MW: 241.04217004776
• CID: 4609519
• PubChem ID: 75537219
• Update Time: 2025-09-28

2,5-Difluoropyridine-4-boronic acid, pinacol estser Chemical and Physical Properties

Names and Identifiers

• 2,5-DIFLUOROPYRIDINE-4-BORONIC ACID, PINACOL ESTSER
• 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AT13696
• 2,5-Difluoropyridine-4-boronic Acid Pinacol Estser
• EN300-7386378
• BS-31157
• CS-0101146
• Z2044749560
• 1622217-35-9
• XPC21735
• MFCD18712644
• 2,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2,5-Difluoropyridine-4-boronic acid, pinacol estser

• Inchi： 1S/C11H14BF2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-9(14)15-6-8(7)13/h5-6H,1-4H3
• InChI Key： GTNGEJWJUSJPBO-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(F)C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 241.1085652g/mol
• Monoisotopic Mass: 241.1085652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 302.7±42.0 °C at 760 mmHg
• Flash Point: 136.9±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Difluoropyridine-4-boronic acid, pinacol estser Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)